Cas no 33208-47-8 (b-D-Mannopyranose,1,6:2,3-dianhydro-4-O-(phenylmethyl)-)

• Product Name: b-D-Mannopyranose,1,6:2,3-dianhydro-4-O-(phenylmethyl)-
• CAS No: 33208-47-8
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 294105
• PubChem ID: 561851
• Update Time: 2025-08-04

b-D-Mannopyranose,1,6:2,3-dianhydro-4-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• b-D-Mannopyranose,1,6:2,3-dianhydro-4-O-(phenylmethyl)-
• 1,6:2,3-di-anhydro-4-O-benzyl-β-D-mannopyranose
• 4-O-BENZYL-1,6:2,3-DIANHYDRO-Β-D-MANNOPYRANOSE
• 1,6:2,3-Dianhydro-4-O-(phenylmethyl)-b-D-mannopyranose
• 1,6:2,3-Dianhydro-4-O-benzyl-b-D-mannopyranose
• 3,8,9-Trioxatricyclo[4.2.1.02,4]nonane, b-D-mannopyranose deriv.
• Mannopyranose,1,6:2,3-dianhydro-4-O-benzyl-, b-D- (8CI)
• AKOS024289015
• 5-(BENZYLOXY)-3,8,9-TRIOXATRICYCLO[4.2.1.0~2,4~]NONANE
• SCHEMBL12244346
• YVZYNXNBLFZJNU-UHFFFAOYSA-N
• 5-Benzyloxy-3,8,9-trioxa-tricyclo[4.2.1.0(2,4)]nonane
• 5-phenylmethoxy-3,8,9-trioxatricyclo[4.2.1.02,4]nonane
• 33208-47-8
• .beta.-D-Mannopyranose, 1,6

• Inchi： 1S/C13H14O4/c1-2-4-8(5-3-1)6-14-10-9-7-15-13(16-9)12-11(10)17-12/h1-5,9-13H,6-7H2
• InChI Key： YVZYNXNBLFZJNU-UHFFFAOYSA-N
• SMILES： O1C2C3OCC(C(C12)OCC1C=CC=CC=1)O3

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63-65 ºC
• Solubility: Slightly soluble (2.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on b-D-Mannopyranose,1,6:2,3-dianhydro-4-O-(phenylmethyl)-

Professional Introduction to b-D-Mannopyranose, 1,6:2,3-dianhydro-4-O-(phenylmethyl) and CAS No. 33208-47-8

The compound with the CAS number 33208-47-8 and the product name b-D-Mannopyranose, 1,6:2,3-dianhydro-4-O-(phenylmethyl) represents a significant advancement in the field of chemical and pharmaceutical research. This glycoside derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry and biotechnology.

The molecular structure of this compound features a β-D-mannopyranose core, which is a cyclic form of the sugar mannose. The presence of a 1,6:2,3-dianhydro group indicates the absence of hydroxyl groups at the 1 and 6 positions, as well as the 2 and 3 positions, creating a highly reactive intermediate. The introduction of a phenylmethyl (benzyl) group at the 4-O position further enhances its utility in synthetic chemistry.

Recent research has highlighted the importance of glycoside derivatives in drug development. The structural motif of b-D-Mannopyranose, 1,6:2,3-dianhydro-4-O-(phenylmethyl) makes it an excellent candidate for exploring new pharmacophores. Its reactivity allows for further functionalization, enabling the creation of complex molecules with tailored biological activities.

In the realm of medicinal chemistry, this compound has been investigated for its potential role in modulating enzyme interactions and cell signaling pathways. The benzyl group at the 4-O position can serve as a handle for covalent modification, facilitating the development of targeted therapies. Studies have demonstrated its utility in synthesizing probes for studying glycosylation processes, which are crucial for understanding various biological processes and diseases.

The synthesis of b-D-Mannopyranose, 1,6:2,3-dianhydro-4-O-(phenylmethyl) involves sophisticated carbohydrate chemistry techniques. The dianhydro intermediate is particularly valuable because it can undergo selective reactions that preserve the integrity of other functional groups. This makes it a versatile building block for constructing more complex carbohydrates and glycoconjugates.

One of the most intriguing aspects of this compound is its potential application in vaccine development. Glycoside derivatives have been shown to elicit strong immune responses when incorporated into vaccine formulations. The structural features of b-D-Mannopyranose, 1,6:2,3-dianhydro-4-O-(phenylmethyl) make it an ideal candidate for designing carbohydrate-based vaccines that target specific pathogens.

Furthermore, the compound has been explored in the context of drug delivery systems. Its ability to form stable complexes with other molecules suggests that it could be used to enhance drug solubility and bioavailability. This is particularly relevant for poorly soluble drugs where improving pharmacokinetic properties is essential.

The role of carbohydrates in cellular communication has also been a focal point of research. Glycans play a critical role in cell recognition and signaling processes. By modifying natural glycosides like b-D-Mannopyranose, 1,6:2,3-dianhydro-4-O-(phenylmethyl), researchers can gain insights into these processes and develop novel therapeutic strategies.

In conclusion, the compound with CAS number 33208-47-8 and product name b-D-Mannopyranose, 1,6:2,3-dianhydro-4-O-(phenylmethyl) represents a promising tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it valuable for synthesizing complex molecules with potential applications in drug development and vaccine design. As research continues to uncover new applications for this glycoside derivative, its significance in advancing medical science is likely to grow.